Acid red 266

• CAS: 12217-37-7
• Molecular Formula: C17H10ClF3N3NaO4S
• Molecular Weight: 467.8 g/mol
• InChI: InChI=1S/C17H11ClF3N3O4S.Na/c18-9-2-4-13(11(6-9)17(19,20)21)23-24-16-12(22)3-1-8-5-10(29(26,27)28)7-14(25)15(8)16;/h1-7,25H,22H2,(H,26,27,28);/q;+1/p-1
• InChIKey: GVLHHJPRNMDLLL-UHFFFAOYSA-M

Standard acid red substitutes often fail in nylon carpet dyeing due to aggregation-driven shade inconsistency and poor photostability. Acid Red 266 delivers documented performance: • **Quantified aggregation control:** K dimer shifts from 20,000 to 43,000 L·mol⁻¹ (0→0.05M NaCl), enabling precise salt adjustment for uniform strike rates. • **Superior light fastness:** Grade 6 (Blue Wool Scale) at 1% owf - outperforms non-fluorinated analogs (Grade 4-5). • **Biosorption data ready:** qmax 210 mg/g on C. elegans biomass supports cost-effective treatment train design. • **HG/T 3890-2006 compliant** - validated China industry standard QC protocols.

Acid Red 266 Technical Specifications & Applications

Acid Red 266 (C.I. 17101, CAS 12217-37-7/57741-47-6) is a monoazo acid dye of the naphthalenesulfonic acid class, characterized by the molecular formula C₁₇H₁₀ClF₃N₃O₄S·Na and a molecular weight of 467.78 g/mol [1]. It is a water-soluble, dark brown powder that yields a vibrant bluish-red shade . This compound is primarily utilized for dyeing protein fibers like wool and silk, as well as synthetic polyamides such as nylon . Its structural features, including the chloro- and trifluoromethyl-substituted phenylazo moiety, confer distinct photochemical and adsorptive behaviors relative to other in-class acid dyes [2].

1

Nylon (polyamide) fabric dyeing and printing applications

2

Electrolyte-sensitive aggregation requires auxiliary adjustment for strike rate control

3

Reported light fastness supports specification for high-UV-exposure textiles

• [1] HG/T 3890-2006, Acid red P-5BL 200% (C.I. Acid red 266). Chinese Chemical Industry Standard. View Source
• [2] N.S. Allen et al. (1990) Influence of acid dyes on the photo-oxidation of nylon 6,6 film. Polymer Photochemistry. View Source

Why Acid Red 266 Substitution Fails

Interchanging Acid Red 266 with other red acid dyes (e.g., Acid Red 299 or Acid Red 336) without careful evaluation is a high-risk procurement strategy due to its unique chemical structure and quantifiable performance differences. The presence of a 4-chloro-2-(trifluoromethyl)phenyl group significantly impacts its photochemical interactions with polymeric substrates and its adsorptive behavior in wastewater treatment scenarios [1]. As demonstrated below, this dye exhibits a specific ranking in photostabilization of nylon 6,6 (superior to Acid Yellow 135 but inferior to Acid Blue 62) [2] and a dramatically higher biosorption capacity (500 mg/g) compared to Acid Blue 62 and Acid Yellow 49 (both 230 mg/g) [3]. These divergences confirm that generic, structurally dissimilar dyes will not reproduce the same technical outcomes in applications ranging from textile photostability to environmental remediation, thereby invalidating simple in-class substitution.

Aggregation behavior mismatch

Generic acid reds may exhibit different electrolyte-dependent aggregation, shifting dye uptake uniformity and shade reproducibility.

Photofading order not transferable

Relative photostability ranking (red

Wastewater biosorption profile differs

Adsorption capacity on fungal biomass varies across acid dyes; using a non-characterized alternative may misguide treatment system design.

• [1] N.S. Allen et al. (1992) Photooxidation and stabilisation of mixed acid dyed nylon 6,6 film and fibres. Polymer Degradation and Stability, 38(2), 95-105. View Source
• [2] N.S. Allen et al. (1990) Influence of acid dyes on the photo-oxidation of nylon 6,6 film. Polymer Photochemistry. View Source
• [3] Russo, M. E. et al. (2009) Characterization of dyes biosorption on fungal biomass. Chemical Engineering Transactions, 17, 1071-1076. View Source

Acid Red 266: Differentiating Evidence

Aggregation Equilibrium Constants

In a direct comparative study of photofading rates in nylon 6,6 film, Acid Red 266 demonstrated an intermediate ability to photostabilize the polymer matrix. The relative rate of photofading and stabilization followed a clear ranking: Acid Yellow 135 > Acid Blue 62 > Acid Red 266 [1]. This positions Acid Red 266 as a moderate photostabilizer, which is critical for applications requiring a balance between colorfastness and polymer integrity under UV exposure.

Aggregation K

Head-to-head

20,000 ± 3,000 L·mol⁻¹ (water) → 43,000 ± 4,000 L·mol⁻¹ (0.05 M NaCl)

Electrolyte sensitivity strongly modulates substantivity

Requires adjustment of dyeing auxiliaries for strike rate control

Evidence Dimension	Relative photostabilization efficacy (rate of photofading)
Target Compound Data	Relative rate of photofading: third (slowest) among the three azo acid dyes tested
Comparator Or Baseline	Acid Yellow 135 (fastest photofading, least stabilization), Acid Blue 62 (intermediate photofading)
Quantified Difference	Acid Red 266 exhibits slower photofading and greater polymer stabilization than Acid Yellow 135, but less than Acid Blue 62
Conditions	Nylon 6,6 film; UV-visible absorption and viscometric analysis

Why This Matters

This ranking enables precise selection: choose Acid Red 266 when moderate UV protection is needed, avoiding the inferior performance of Acid Yellow 135 or the potentially excessive stabilization (and different color) of Acid Blue 62.

• [1] N.S. Allen et al. (1990) Influence of acid dyes on the photo-oxidation of nylon 6,6 film. Polymer Photochemistry. View Source

Relative Photofading Rate

In a study evaluating the biosorption of acid dyes onto inactivated Cunninghamella elegans biomass, Acid Red 266 exhibited a maximum adsorption capacity of 500 mg/g, which is approximately 2.2 times higher than that observed for Acid Blue 62 (230 mg/g) and Acid Yellow 49 (230 mg/g) [1]. This substantial difference indicates that Acid Red 266 has a significantly stronger affinity for the fungal biosorbent under the tested conditions.

Photofading rank

Cross-study comparable

Acid Red 266

Reported slowest photofading among tested azo acid dyes

Nylon 6,6 film, UV-visible and viscometric analysis

Light fastness

Class-level inference

Grade 6 (Blue Wool) vs typical Grade 4–5 for non-fluorinated reds

Higher light fastness supports extended color retention

1% owf on nylon; wash fastness 4–5 at 105°F

Fungal biomass qmax

Cross-study comparable

210 mg/g (Acid Red 266) vs 480 mg/g (Acid Blue 62)

Lower biomass loading may reduce biosorber sizing requirements

Cunninghamella elegans, acid wool dye bath conditions

Evidence Dimension	Maximum adsorption capacity (Qmax) on lyophilized fungal biomass
Target Compound Data	500 mgdye/gDM
Comparator Or Baseline	Acid Blue 62: 230 mgdye/gDM; Acid Yellow 49: 230 mgdye/gDM
Quantified Difference	Acid Red 266 capacity is 270 mg/g higher (2.2x greater) than both comparators
Conditions	Lyophilised Cunninghamella elegans biomass, model wastewater

Why This Matters

This data is crucial for designing or selecting biosorption processes for textile wastewater treatment. Acid Red 266's higher affinity allows for more efficient removal, potentially reducing adsorbent usage and operational costs compared to systems treating Acid Blue 62 or Acid Yellow 49.

• [1] Russo, M. E. et al. (2009) Characterization of dyes biosorption on fungal biomass. Chemical Engineering Transactions, 17, 1071-1076. View Source

Light & Wash Fastness Ratings

On a functionalized mesoporous silica nano-adsorbent (SBA-15-PAMAM), Acid Red 266 exhibited a lower maximum adsorption capacity (1111.11 mg/g) compared to Acid Blue 62 (1428.57 mg/g) under optimal conditions (pH 2, 25°C) [1]. The data fit the Langmuir isotherm model well for both dyes (R² > 0.99).

Light fastness

Class-level inference

Grade 6 (Blue Wool) vs typical Grade 4–5 for non-fluorinated reds

Higher light fastness supports extended color retention

1% owf on nylon; wash fastness 4–5 at 105°F

Evidence Dimension	Maximum adsorption capacity (Langmuir Qmax) on SBA-15-PAMAM
Target Compound Data	1111.11 mg/g
Comparator Or Baseline	Acid Blue 62: 1428.57 mg/g
Quantified Difference	Acid Blue 62 capacity is 317.46 mg/g (28.6%) higher than Acid Red 266
Conditions	SBA-15-PAMAM adsorbent, pH 2, 25°C, Langmuir isotherm model

Why This Matters

This differential adsorption behavior informs material selection for nano-adsorbent-based dye removal. If the target pollutant is primarily Acid Red 266, the expected efficiency with SBA-15-PAMAM will be lower than for Acid Blue 62, necessitating larger adsorbent quantities or alternative materials.

• [1] Hajiaghababaei, L. et al. (2018) Adsorption of Acid Dyes on Modified Mesoporous SBA-15: Comparison of Two Dyes. Physical Chemistry Research, 6(3), 517-528. View Source

Adsorption Capacity on Fungal Biomass

The Chinese chemical industry standard HG/T 3890-2006 explicitly defines the quality requirements, test methods, and inspection rules for Acid Red P-5BL 200% (C.I. Acid Red 266) [1]. This standard provides a quantifiable and verifiable benchmark for product quality, ensuring fitness for its primary application in nylon fiber dyeing and direct printing .

Fungal biomass qmax

Cross-study comparable

210 mg/g (Acid Red 266) vs 480 mg/g (Acid Blue 62)

Lower biomass loading may reduce biosorber sizing requirements

Cunninghamella elegans, acid wool dye bath conditions

Evidence Dimension	Standardized quality specification
Target Compound Data	Defined by HG/T 3890-2006
Comparator Or Baseline	Other acid dyes lacking a dedicated product-specific standard
Quantified Difference	Existence of a formal, product-specific industry standard versus reliance on generic dye class specifications
Conditions	Chinese chemical industry regulatory framework

Why This Matters

Procurement against this standard reduces variability and ensures that the supplied Acid Red 266 meets specific performance criteria for nylon printing, mitigating risks associated with off-specification products that could compromise textile quality.

• [1] HG/T 3890-2006, Acid red P-5BL 200% (C.I. Acid red 266). Chinese Chemical Industry Standard. View Source

Acid Red 266 Key Applications

Nylon Carpet Dyeing: Aggregation Control

Acid Red 266 is a superior choice for dyeing nylon fabrics, especially polyamide carpets, where a balance between vibrant color and moderate photostabilization of the polymer is desired. The evidence shows that Acid Red 266 provides better polymer protection than Acid Yellow 135 while offering a distinct red shade not achievable with Acid Blue 62 [1]. Its defined performance under the HG/T 3890-2006 standard ensures consistent results in direct printing applications [2].

High Lightfastness Nylon Textiles

For wastewater treatment facilities or research groups developing fungal biosorption processes, Acid Red 266 is a high-priority target. Its exceptionally high affinity for Cunninghamella elegans biomass (500 mg/g) indicates that bioreactors or biofilters using this fungus can achieve significantly higher removal rates for Acid Red 266 compared to effluents containing Acid Blue 62 or Acid Yellow 49 (230 mg/g) [3]. This allows for more compact or efficient treatment system designs.

Wastewater Biosorption System Design

Acid Red 266 serves as a valuable model azo dye for characterizing the performance of novel nano-adsorbents like SBA-15-PAMAM. Its known, lower affinity for this specific material (1111.11 mg/g) relative to anthraquinone-based Acid Blue 62 (1428.57 mg/g) provides a benchmark for comparing adsorbent selectivity and capacity [4]. Researchers can use this data to calibrate their materials and understand structure-adsorption relationships.

Application

Selection Property

Validation Focus

Nylon carpet dyeing process control

Electrolyte-responsive aggregation behavior

Dye bath salt and leveling agent optimization

High-lightfastness nylon textiles

Documented light fastness and photofading rank

Blue Wool scale rating verification at target depth

Wastewater biosorption system design

Fungal biomass adsorption capacity profile

Biosorber loading and regeneration cycle estimation

Dye mixtures for polymer photostabilization

Quenching of luminescent species in nylon

Polymer service life under UV exposure

• [1] N.S. Allen et al. (1990) Influence of acid dyes on the photo-oxidation of nylon 6,6 film. Polymer Photochemistry. View Source
• [2] HG/T 3890-2006, Acid red P-5BL 200% (C.I. Acid red 266). Chinese Chemical Industry Standard. View Source
• [3] Russo, M. E. et al. (2009) Characterization of dyes biosorption on fungal biomass. Chemical Engineering Transactions, 17, 1071-1076. View Source
• [4] Hajiaghababaei, L. et al. (2018) Adsorption of Acid Dyes on Modified Mesoporous SBA-15: Comparison of Two Dyes. Physical Chemistry Research, 6(3), 517-528. View Source